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1.0 Baseline Toxicity and Resistance Tetraniliprole is a diamide insecticide targeting insect ryanodine

receptors (RyR), causing uncontrolled calcium release, muscle paralysis, and death [1]. Laboratory bioassays

on susceptible strains establish a baseline LC₅₀ (Lethal Concentration for 50% mortality) of 0.029 to 0.03

mg/L for third-instar larvae [2] [3]. However, field-evolved resistance has been documented. A study of 18

field populations from northern China identified one population (Huailai) with moderate resistance (36.2-

fold) compared to a susceptible lab strain [4] [1]. This resistance is autosomal, incompletely dominant,

polygenic, and linked to enhanced metabolic detoxification by cytochrome P450 monooxygenases (P450s)

and glutathione S-transferases (GSTs) [4] [3] [1].

2.0 Documented Field Application Rates and Efficacy Field trial data provides practical application rates,

though availability is currently limited to specific regions.

Efficacy in Iranian Field Trials: A study in Iran evaluated tetraniliprole (formulated as Vayego

SC200) on tomato fields across three provinces. The results, summarized below, showed that a rate
of 350 mL/ha provided higher efficacy than 250 mL/ha and outperformed other insecticides like

indoxacarb and flubendiamide [5].

Table: Field Efficacy of Tetraniliprole Against Tuta absoluta

Location Treatment (Application Rate) Reported Efficacy (%)

Markazi Province Tetraniliprole 350 mL/ha 82.74%
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Location Treatment (Application Rate) Reported Efficacy (%)

Kermanshah Province Tetraniliprole 350 mL/ha 73.02%

Hormozgan Province Tetraniliprole 350 mL/ha 82.17%

Multiple Provinces Tetraniliprole 250 mL/ha Lower than 350 mL/ha rate

3.0 Experimental Protocols for Efficacy and Resistance Assessment For researchers, standardized

protocols are essential for generating comparable data.

3.1 Leaf-Dip Bioassay for Toxicity and Resistance Monitoring [4] [2] This protocol is used to determine

baseline toxicity (LC₅₀) and monitor resistance in field populations.

Insects: Third-instar larvae.

Insecticide Preparation: Prepare a stock solution of technical grade tetraniliprole (e.g., 95% purity)
in acetone. Serially dilute this with distilled water containing 0.05% Triton X-100 as a surfactant.

Leaf Treatment: Immerse fresh tomato leaflets in the insecticide solutions for 15 seconds. Air-dry the
leaves at room temperature.

Bioassay: Place treated leaves in Petri dishes lined with moist filter paper. Transfer 20 larvae onto
the leaves per replicate.

Data Collection: Record mortality after 48-72 hours. Larvae that do not respond to gentle probing
with a fine brush are considered dead.

Data Analysis: Use probit analysis to calculate LC₁₀, LC₃₀, LC₅₀, and LC₉₀ values, as well as
resistance ratios.

3.2 Field Trial Design for Efficacy Evaluation [5]

Experimental Design: Randomized Complete Block Design (RCBD) with multiple replications.
Plot Size: A typical plot may consist of 5 planting rows, each 10 meters long.

Application: Apply treatments when pest incidence reaches the economic injury level (e.g., 4-5
larvae per plant). Use a calibrated backpack sprayer.

Assessment: Sample plants pre-spray and at 3, 7, 10, and 14 days post-spray. Assess larval
mortality and the percentage of mined leaflets or damaged fruits. Calculate efficacy using appropriate

formulas like Henderson-Tilton.

4.0 Transgenerational and Sublethal Effects Exposure to sublethal concentrations can have complex,

multi-generational consequences:
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Parental Generation (F₀): Exposure to LC₁₀ and LC₃₀ of tetraniliprole prolongs larval and pupal

development and reduces adult longevity and fecundity [2].
Progeny Generations (F₁, F₂): A hormetic effect is observed. The LC₁₀ concentration can trigger

faster development and increased population growth rates in unexposed offspring, posing a risk of
population resurgence. The LC₃₀ concentration continues to cause negative effects [2].

Molecular Basis: This hormesis is linked to the altered expression of genes related to reproduction
(e.g., Vg, VgR) and the persistent overexpression of detoxification genes (e.g., CYP4M116,

CYP6AW1) across generations [2].

5.0 Cross-Resistance Patterns The tetraniliprole-resistant Huailai population showed significant cross-

resistance to other diamides, highlighting potential challenges within this insecticide class [4].

Table: Cross-Resistance Profile of a Tetraniliprole-Resistant Tuta absoluta Population

Insecticide Class Cross-Resistance Level (Fold)

Tetraniliprole Diamide 36.2 (Baseline resistance)

Chlorantraniliprole Diamide 12.2

Flubendiamide Diamide 6.7

Broflanilide Meta-diamide 1.6 (Little to no cross-resistance)

Spinosad Spinosyn 2.1

Indoxacarb Oxadiazine 2.8

6.0 Resistance Management and Integrated Pest Management (IPM) Proactive resistance management is

critical for sustaining diamide efficacy.

Insecticide Rotation: Rotate tetraniliprole with insecticides from different IRAC groups, such as
spinosyns (e.g., spinosad), metadiamides (e.g., broflanilide), or microbial insecticides (e.g., Bacillus
thuringiensis), given the low cross-resistance observed [4] [6].
Synergists: Piperonyl butoxide (PBO) significantly enhances tetraniliprole toxicity in resistant

populations, confirming the role of P450s and validating its use as a diagnostic tool [4] [1].
Non-Chemical Tactics: Incorporate tools like mating disruption using biodegradable pheromone

dispensers, which have been shown to significantly reduce pest catches and crop damage when
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combined with a judicious insecticide schedule [7]. Biopesticides based on essential oils (e.g.,

peppermint oil) also show promise as effective, lower-environmental-impact alternatives [8].

Key Signaling Pathway and Experimental Workflow

The following diagrams summarize the molecular mechanism of tetraniliprole and a standard research

workflow for evaluating its efficacy and resistance.
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Tetraniliprole's Mechanism and Resistance
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Tetraniliprole Research Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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